![molecular formula C16H24N2O2S B2995205 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide CAS No. 1797278-52-4](/img/structure/B2995205.png)
3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide is a compound that has gained significance in scientific research due to its potential therapeutic properties. It is a pyrrolidine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.
Scientific Research Applications
Synthesis and Material Applications
- Research on polyamides, incorporating bulky tert-butyl groups and flexible ether linkages, reveals the synthesis and properties of polymers with enhanced solubility, thermal stability, and mechanical strength. Such polymers are noted for their noncrystalline nature, ease of film formation, and potential in high-performance materials due to their relatively high glass transition temperatures and stability in both nitrogen and air atmospheres (Hsiao, Yang, & Chen, 2000). Similar studies have emphasized the importance of tert-butyl groups in enhancing the solubility and thermal properties of aromatic polyamides, highlighting the broad applicability of such modifications in advanced polymer designs (Yang, Hsiao, & Yang, 1999).
Medicinal Chemistry and Drug Development
- In the realm of medicinal chemistry, compounds bearing the tert-butyl and methoxyphenyl groups have been explored for their potential in addressing various therapeutic targets. For example, research on N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide derivatives, focusing on their analgesic activity, underscores the significance of chemical modification for enhancing pharmacological profiles and reducing side effects (Nie et al., 2020). This suggests the potential for structural analogs, such as 3-(tert-butylthio)-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide, to serve as templates for the development of new therapeutic agents.
Advanced Material Science
- The design and synthesis of novel organogels based on perylenetetracarboxylic diimides, incorporating tert-butyl groups, highlight the role of amphiphilic properties and side-chain conformations in controlling gelating properties. Such research points to applications in the development of novel materials with potential uses in electronics, photonics, and as sensors (Wu et al., 2011).
Properties
IUPAC Name |
3-tert-butylsulfanyl-N-(4-methoxyphenyl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2S/c1-16(2,3)21-14-9-10-18(11-14)15(19)17-12-5-7-13(20-4)8-6-12/h5-8,14H,9-11H2,1-4H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRFGEIXNSSZVPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SC1CCN(C1)C(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.